Cas no 84344-04-7 (2-NITROTOLUENE-D7)

• Product Name: 2-NITROTOLUENE-D7
• CAS No: 84344-04-7
• MF: C₇H₇NO₂
• MW: 144.17911362648
• CID: 826858
• PubChem ID: 45040119
• Update Time: 2025-04-19

2-NITROTOLUENE-D7 Chemical and Physical Properties

Names and Identifiers

• 2-NITROTOLUENE-D7
• 2-nitro(D7)toluene
• 5-(Methyl-d3)-6-nitro-benzene-1,2,3,4-d4
• o-nitro<3,4,5,6-2H4>toluene
• o-nitrotoluene-d7
• 84344-04-7
• 2-Nitrotoluene D7
• 1,2,3,4-tetradeuterio-5-nitro-6-(trideuteriomethyl)benzene
• 1-(~2~H_3_)Methyl-2-nitro(~2~H_4_)benzene
• DTXSID30662155
• D98789
• DB-314224

• Inchi： 1S/C7H7NO2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3/i1D3,2D,3D,4D,5D
• InChI Key： PLAZTCDQAHEYBI-AAYPNNLASA-N
• SMILES： [O-][N+](C1C([2H])=C([2H])C([2H])=C([2H])C=1C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 144.09200
• Monoisotopic Mass: 144.091615688g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 2.42640